N'-[4-(2-Chloro-2-phenylethoxy)phenyl]-N,N-dimethylurea

• CAS No.: 88971-68-0
• Molecular Formula: C17H19ClN2O2
• Molecular Weight: 318.8 g/mol
• IUPAC Name: 3-[4-(2-chloro-2-phenylethoxy)phenyl]-1,1-dimethylurea
• InChI: InChI=1S/C17H19ClN2O2/c1-20(2)17(21)19-14-8-10-15(11-9-14)22-12-16(18)13-6-4-3-5-7-13/h3-11,16H,12H2,1-2H3,(H,19,21)
• InChI Key: XKRQHKFXZRQQQG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)NC1=CC=C(C=C1)OCC(C2=CC=CC=C2)Cl

Description

N’-[4-(2-Chloro-2-phenylethoxy)phenyl]-N,N-dimethylurea is a chemical compound known for its unique structure and potential applications in various fields. This compound features a urea moiety substituted with a 2-chloro-2-phenylethoxy group and a phenyl group, making it an interesting subject for chemical research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[4-(2-Chloro-2-phenylethoxy)phenyl]-N,N-dimethylurea typically involves the reaction of 4-(2-chloro-2-phenylethoxy)aniline with dimethylcarbamoyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving multiple purification steps such as recrystallization or chromatography to ensure the final product meets industrial standards.

Chemical Reactions Analysis

Types of Reactions

N’-[4-(2-Chloro-2-phenylethoxy)phenyl]-N,N-dimethylurea can undergo various chemical reactions, including:

Nucleophilic Substitution: The chloro group can be substituted by nucleophiles under appropriate conditions.

• **Oxidation